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Compound of Interest

Compound Name: 6-Phenylhexan-2-one

Cat. No.: B075930 Get Quote

6-Phenylhexan-2-one: A Technical Overview
CAS Number: 14171-89-2

Synonyms: 6-Phenyl-2-hexanone, 1-Phenylhexane-5-one, 2-Hexanone, 6-phenyl-

This technical guide provides a comprehensive overview of 6-phenylhexan-2-one, a ketone

with applications in organic synthesis and potential uses in the fragrance and pharmaceutical

industries. This document is intended for researchers, scientists, and professionals in drug

development, summarizing its chemical properties, and outlining a general synthetic approach

and analytical considerations.

Chemical and Physical Properties
6-Phenylhexan-2-one is a colorless to pale yellow liquid with a characteristic sweet and floral

odor.[1] It is generally soluble in organic solvents such as ethanol, methanol, and acetone, but

has limited solubility in water.[1]
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Property Value Source

Molecular Formula C₁₂H₁₆O [2][3]

Molecular Weight 176.25 g/mol [2][3]

CAS Number 14171-89-2 [2][3]

Boiling Point 268-269 °C (at 754 Torr) [3]

Density ~0.950 g/cm³ [3]

Refractive Index ~1.498 [2]

Flash Point 145 °C [2]

InChI Key
RVHCOKLJDUVNOR-

UHFFFAOYSA-N
[2][3]

SMILES CC(=O)CCCCC1=CC=CC=C1 [2][3]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 6-phenylhexan-2-one is

not readily available in the public domain, a general synthetic route can be proposed based on

established organic chemistry principles. One plausible method is the Friedel-Crafts acylation

of benzene with 5-oxohexanoyl chloride, followed by reduction of the resulting ketone. A more

direct approach, referenced in literature, involves the reaction of benzene with perborate,

although specific reaction conditions are not detailed.[4]

A generalized workflow for a laboratory-scale synthesis is depicted below. This should be

considered a theoretical pathway and would require optimization of reaction conditions,

catalysts, and purification methods.
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Generalized Synthetic Workflow for 6-Phenylhexan-2-one

Starting Materials

Reaction Work-up & Purification Final Product

Benzene

Friedel-Crafts Acylation
(e.g., AlCl₃ catalyst)

5-Oxohexanoyl Chloride

Quenching
Aqueous Extraction

Column Chromatography
or Distillation 6-Phenylhexan-2-one

General Analytical Workflow for 6-Phenylhexan-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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